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Compound of Interest

Compound Name: Brucine dihydrate

Cat. No.: B1147078

Essential Safety and Handling Guide for Brucine
Dihydrate

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent compounds like Brucine dihydrate is paramount. This guide provides immediate safety
protocols, operational procedures, and disposal plans to minimize risk and ensure a secure
laboratory environment. Brucine dihydrate is a highly toxic alkaloid that can be fatal if
swallowed or inhaled.[1][2][3] Strict adherence to the following guidelines is mandatory.

Personal Protective Equipment (PPE)

The last line of defense against exposure is appropriate PPE.[4] The following table
summarizes the required personal protective equipment when handling Brucine dihydrate.
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Personal Protective

Standards and

Body Part _ .
Equipment Specifications
Must comply with OSHA's eye
) and face protection regulations
Chemical safety goggles or a )
Eyes/Face ) in 29 CFR 1910.133 or
face shield
European Standard EN166.[5]
[6]
Chemical-resistant gloves
(e.g., nitrile or neoprene) and a  Inspect gloves for degradation
Ski fully buttoned lab coat.[7] For or punctures before use.[7]
in
extensive handling, a complete  Protective clothing should
protective suit is minimize all skin contact.[5]
recommended.[8]
Required when engineering
controls are insufficient, or
A NIOSH/MSHA or European when dust or aerosols may be
Respiratory Standard EN 149 approved generated.[5][7] A full-face

respirator.

supplied air respirator may be
necessary depending on the

risk assessment.[8]

Operational and Disposal Plan

Handling and Storage:

inhalation.[5]

Always handle Brucine dihydrate within a designated chemical fume hood to avoid

e Wash hands and any exposed skin thoroughly after handling, before eating, drinking, or

smoking.[9]

» Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area.[2]

e The storage location must be a locked poison room or a secure, approved area to prevent

unauthorized access.[5][10]
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e Brucine dihydrate is incompatible with strong oxidizing agents.[5]
Disposal Plan:

All Brucine dihydrate waste is considered hazardous and must be disposed of in
accordance with federal, state, and local regulations.[1]

Place waste material in a sealed, labeled container.[1]

For chemical disposal, consider dissolving the material in a combustible solvent and burning
it in a chemical incinerator with an afterburner and scrubber.[8]

Do not allow the chemical to enter drains or the environment as it is harmful to aquatic life.[2]

[8]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.
Exposure Response:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][9]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes. Seek immediate medical attention.[5][9]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Do not use mouth-to-mouth resuscitation. Seek
immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Seek immediate medical attention.[5][6]

Spill Management Protocol: In the event of a spill, follow these steps precisely.

o Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.[1]
Secure the entrance to the area.[1]
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o Don PPE: Before attempting to clean the spill, don the appropriate PPE as detailed in the
table above, including respiratory protection.[5]

o Containment: For solid spills, carefully sweep or vacuum the material to avoid generating
dust.[5][11] Place the collected material into a suitable, sealed disposal container.[5]

o Decontamination: Clean the spill area thoroughly.
e Ventilation: Ventilate the area after the cleanup is complete.[1]

Below is a workflow diagram for handling a Brucine dihydrate spill.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.chemsrc.com/en/cas/145428-94-0_1191818.html
https://www.chemsrc.com/en/cas/145428-94-0_1191818.html
https://pim-resources.coleparmer.com/sds/03547.pdf
https://www.chemsrc.com/en/cas/145428-94-0_1191818.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0270.pdf
https://www.benchchem.com/product/b1147078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Immediate Actions

Personal Protection

Don Full PPE
(Gloves, Goggles, Respirator, Coat)

Spill Cleanup

Waste Disposal

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for Brucine Dihydrate Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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